Cas no 1261010-92-7 (N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1261010-92-7
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5321715
• Update Time: 2025-05-18

N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• Inchi： 1S/C19H22N4O2/c1-4-22(5-2)17(24)13-23-12-6-7-16(23)19-20-18(21-25-19)15-10-8-14(3)9-11-15/h6-12H,4-5,13H2,1-3H3
• InChI Key： YFWNYWWHSSMTKB-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C=CC=C1C1ON=C(C2=CC=C(C)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1261010-92-7)

N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1261010-92-7, represents a testament to the ongoing innovation in the design and synthesis of bioactive molecules. Its molecular structure, characterized by a complex arrangement of heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The compound's structure incorporates several key features that make it of particular interest to researchers. The presence of an acetamide moiety suggests potential for biological activity through interactions with various biological targets. Additionally, the integration of a 1H-pyrrol ring and a 4-methylphenyl group provides a framework that may enhance binding affinity and selectivity. These structural elements are often exploited in the design of molecules with therapeutic potential.

In recent years, there has been a surge in research focused on developing novel compounds with applications in treating various diseases. The N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide has been studied for its potential pharmacological properties. Specifically, its ability to modulate biological pathways associated with inflammation and pain has been a focal point of investigation. Preclinical studies have indicated that this compound may exhibit significant therapeutic effects when administered under appropriate conditions.

The synthesis of such complex molecules is no small feat. It requires meticulous planning and execution to ensure the correct arrangement of atoms and functional groups. The process often involves multi-step reactions, including condensation, cyclization, and functional group transformations. Each step must be carefully optimized to achieve high yields and purity, which are crucial for subsequent biological evaluation.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. Molecular modeling techniques can provide insights into how the compound might interact with biological targets, guiding the design of more effective derivatives.

One of the most exciting aspects of studying compounds like N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is the potential for discovering new therapeutic agents. The pharmaceutical industry is constantly seeking innovative solutions to address unmet medical needs. This compound represents a promising lead that could eventually lead to the development of new drugs targeting conditions such as chronic pain syndromes or inflammatory diseases.

The development of new drugs is a lengthy and rigorous process that involves multiple stages, from initial discovery to clinical trials and regulatory approval. Each stage is critical to ensuring that the final product is safe and effective for patients. The initial discovery phase often involves screening large libraries of compounds to identify those with potential biological activity. Once a lead compound like N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is identified, further studies are conducted to optimize its properties.

In conclusion, N,N-diethyl-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1261010-92-7) is a compound with significant potential in the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it an attractive candidate for further research aimed at developing new therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing society today.